Cas no 69502-33-6 (Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester)

• Product Name: Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester
• CAS No: 69502-33-6
• MF: C₁₈H₂₈O₇S
• MW: 388.47572517395
• CID: 1737799
• PubChem ID: 10500486
• Update Time: 2025-10-31

Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]ethoxy]-,4-methylbenzenesulfonate
• SCHEMBL17324110
• AKOS037654863
• Toluene-4-sulfonic acid 2-{2-[2-(tetrahydro-pyran-2-yloxy)-ethoxy]-ethoxy}-ethyl ester
• 1-tosyl-10-(tetrahydro pyran-2-yl)-1,4,7,10-tetraoxadecane
• 69502-33-6
• 2-(2-(2-((tetrahydro-2H-pyran-2-yl)oxy)ethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
• MS-20881
• 2-[2-[2-(oxan-2-yloxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• DB-147951
• Toluene-4-sulfonic acid 2-{2-[2-(tetrahydropyran-2-yloxy)-ethoxy]-ethoxy}-ethyl ester
• A1-06539
• Toluene-4-sulfonic acid 2-(2-[2-(tetrahydro-pyran-2-yloxy)-ethoxy]-ethoxy)-ethyl ester
• Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester

• Inchi： 1S/C18H28O7S/c1-16-5-7-17(8-6-16)26(19,20)25-15-13-22-11-10-21-12-14-24-18-4-2-3-9-23-18/h5-8,18H,2-4,9-15H2,1H3
• InChI Key： IUELZZOCOJFXRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOC1CCCCO1

Computed Properties

• Exact Mass: 406.1662
• Monoisotopic Mass: 388.15557440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 111.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester

Introduction to Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester (CAS No. 69502-33-6)

Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy-ethoxy-ethoxy)-ethyl ester (CAS No. 69502-33-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, finds applications in various biochemical and synthetic processes. Its unique chemical properties make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester consists of a toluene core substituted with a sulfonic acid group and an ethoxylated tetrahydropyran moiety. This combination of functional groups imparts distinct reactivity and solubility characteristics, making it suitable for a wide range of chemical transformations. The presence of the tetrahydropyran group enhances the compound's stability and flexibility, which are crucial for its role in synthetic chemistry.

In recent years, the demand for high-purity intermediates in pharmaceutical synthesis has led to increased research into compounds like Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester. Its ability to serve as a versatile building block has made it a focal point in the development of novel drug candidates. For instance, researchers have explored its potential in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The sulfonic acid group's ability to form hydrogen bonds with biological targets enhances its binding affinity, making it an attractive candidate for drug design.

The compound's solubility profile also plays a significant role in its pharmaceutical applications. Toluene derivatives are known for their ability to dissolve in both polar and non-polar solvents, which is advantageous in formulating drug delivery systems. This property allows for the creation of more effective and targeted therapeutic agents. Additionally, the ethoxylated side chains contribute to the compound's hydrophilicity, improving its bioavailability and reducing potential toxicity.

Advances in synthetic methodologies have further expanded the utility of Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled chemists to modify its structure with greater precision. These methods have been instrumental in developing derivatives with enhanced pharmacological properties. For example, modifications to the tetrahydropyran ring have led to compounds with improved metabolic stability and reduced side effects.

The role of this compound in agrochemical research is also noteworthy. Its structural features make it a promising candidate for developing new pesticides and herbicides. The sulfonic acid group can interact with biological targets in plants, disrupting essential metabolic pathways that pests rely on. This interaction not only provides effective pest control but also offers a lower environmental impact compared to traditional agrochemicals. Furthermore, the compound's stability under various environmental conditions ensures prolonged efficacy.

In conclusion, Toluene-4-sulfonic acid 2-{2-2-(tetrahydropyran-2-yloxy)-ethoxy-ethoxy}-ethyl ester (CAS No. 69502-33-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique molecular architecture and functional groups make it an invaluable tool for synthetic chemists and researchers alike. As our understanding of biochemical processes continues to evolve, the applications of this compound are expected to expand even further, driving innovation across multiple scientific disciplines.